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Compound of Interest

Compound Name: Dimethyl adipate-d4

Cat. No.: B3044210

Introduction

Dimethyl adipate-d4 (DMA-d4) is the deuterium-labeled form of Dimethyl adipate, an aliphatic
dicarboxylate compound.[1][2] It is commonly used as an internal standard for quantitative
analysis by NMR, GC-MS, or LC-MS and as a tracer in metabolic studies.[1][2] Accurate
preparation of stock solutions is critical for obtaining reliable and reproducible experimental
results. This document provides detailed protocols for the preparation, storage, and handling of
DMA-d4 stock solutions for research applications.

Data Presentation: Properties and Storage

A summary of the physical properties, solubility, and recommended storage conditions for
Dimethyl adipate-d4 is provided below.
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Property Value Reference
Molecular Formula CsH10D404a [1]
Molecular Weight 178.22 g/mol [1]
Appearance Colorless to light yellow liquid [1]

200 mg/mL (1122.21 mM).
Note: Ultrasonic agitation is
recommended. The use of

Solubility in DMSO newly opened, anhydrous [1]
DMSO is crucial as
hygroscopic DMSO can

negatively impact solubility.

o Soluble in alcohol, ether, and
Solubility in other solvents ) ) [3]
acetic acid.

-20°C for up to 3 years; 4°C for
Storage (Pure Form) [1]
up to 2 years.

-80°C for up to 6 months;

-20°C for up to 1 month. Itis

highly recommended to aliquot
Storage (In Solvent) ] ) [1]

the solution after preparation

to avoid repeated freeze-thaw

cycles.

Experimental Protocol: Preparation of a 200 mg/mL
Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of Dimethyl
adipate-d4 in dimethyl sulfoxide (DMSO).

Materials:
o Dimethyl adipate-d4 (liquid)

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade
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Calibrated analytical balance

Calibrated positive displacement micropipettes

Sterile, amber glass vial or polypropylene microcentrifuge tubes with screw caps

Vortex mixer

Ultrasonic water bath

Procedure:

o Pre-Equilibration: Allow the vial of Dimethyl adipate-d4 and the DMSO solvent to equilibrate
to room temperature before opening to prevent condensation of atmospheric moisture.

e Weighing:
o Place a sterile, empty vial on the analytical balance and tare the weight.

o Carefully add the desired amount of Dimethyl adipate-d4 liquid into the vial using a
calibrated micropipette. For example, to prepare 1 mL of a 200 mg/mL solution, add 200
mg of DMA-d4.

o Record the exact weight.
» Solvent Addition:

o Based on the recorded weight, calculate the required volume of DMSO to achieve the
target concentration of 200 mg/mL.

» Calculation Example: If the weight of DMA-d4 is 200 mg, add 1.0 mL of DMSO.

o Using a new calibrated micropipette, add the calculated volume of DMSO to the vial
containing the DMA-d4.

o Dissolution:

o Securely cap the vial.
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o Vortex the mixture for approximately 30-60 seconds to ensure initial mixing.

o Place the vial in an ultrasonic water bath and sonicate until the solution is clear and all the
compound is completely dissolved.[1] This step is crucial for achieving the maximum
solubility.

» Aliquoting and Storage:

o Once a homogenous solution is obtained, dispense small volumes (e.g., 20-100 L) into
sterile, amber glass vials or polypropylene microcentrifuge tubes. This prevents
degradation from repeated freeze-thaw cycles and light exposure.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term storage
(up to 1 month), store at -20°C.[1]

Safety Precautions:

Always handle Dimethyl adipate-d4 in a well-ventilated area, preferably within a chemical
fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,
and chemical-resistant gloves.[4]

» Avoid inhalation of vapors and direct contact with skin and eyes.[5] In case of accidental
contact, wash skin immediately with soap and copious amounts of water and flush eyes with
water for at least 15 minutes.[6]

o Dimethyl adipate is incompatible with strong oxidizing agents, acids, and bases.[7]

o Consult the Safety Data Sheet (SDS) for complete safety and handling information before
use.[4][6][8]

Mandatory Visualizations

Diagram 1: Experimental Workflow
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Workflow for Dimethyl Adipate-d4 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Dimethyl Adipate-d4 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044210#how-to-prepare-stock-solutions-of-
dimethyl-adipate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJoNTc5MGhqNmxjZ2NxbzJndW50MGd0M3VzYnJ4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNjI3LTkzLTBfRjkzMF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNjI3LTkzLTBfRjkzMF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8b161caac48acd901f58dc0ba9525c9410f6d7ce/627-93-0_F930_SDS.pdf
https://www.chembk.com/en/chem/Dimethyl%20adipate
https://www.cdhfinechemical.com/images/product/msds/37_845646045_DIMETHYLADIPATECASNO-627-93-0-MSDS.pdf
https://www.benchchem.com/product/b3044210#how-to-prepare-stock-solutions-of-dimethyl-adipate-d4
https://www.benchchem.com/product/b3044210#how-to-prepare-stock-solutions-of-dimethyl-adipate-d4
https://www.benchchem.com/product/b3044210#how-to-prepare-stock-solutions-of-dimethyl-adipate-d4
https://www.benchchem.com/product/b3044210#how-to-prepare-stock-solutions-of-dimethyl-adipate-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3044210?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

